[3-(3-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(3-chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C12H15ClN2/c1-8-2-3-9(4-10(8)13)11-5-12(6-11,7-11)15-14/h2-4,15H,5-7,14H2,1H3
• InChI Key: OFQQSTFOYXHBRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C23CC(C2)(C3)NN)Cl
• Molecular Formula: C12H15ClN2
• Molecular Weight: 222.71 g/mol

Description

The compound is a hydrazine derivative. Hydrazines are a class of organic compounds with the formula R2N-NR2, where R can be a variety of carbon-containing substituents. Hydrazines are part of many pharmaceuticals, including antituberculosis agents, antidepressants, and antihypertensive drugs.

Chemical Reactions Analysis

Hydrazines can undergo a variety of chemical reactions, including oxidation, reduction, and formation of heterocyclic compounds. The specific reactions would depend on the other functional groups present in the molecule.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the target it interacts with in the body. Some hydrazines have been found to have antimicrobial, antiviral, and anticancer activities.

Safety and Hazards

Hydrazines are generally considered hazardous. They can be toxic and possibly carcinogenic. They may cause irritation to the skin, eyes, and respiratory tract.